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Compound of Interest

Compound Name: Bromo-PEG2-MS

Cat. No.: B8236506 Get Quote

For researchers and professionals in the field of drug development and chemical biology,

particularly those engaged in the synthesis of Proteolysis Targeting Chimeras (PROTACs),

understanding the structure and properties of linker molecules is of paramount importance.

Bromo-PEG2-MS, a bifunctional linker, plays a crucial role in the design and synthesis of these

novel therapeutic agents. This technical guide provides a comprehensive overview of the

structure, physicochemical properties, and a conceptual experimental workflow for the

application of Bromo-PEG2-MS.

Core Structure and Physicochemical Properties
Bromo-PEG2-MS, chemically known as 2-(2-bromoethoxy)ethyl methanesulfonate, is a hetero-

bifunctional linker molecule. Its structure is characterized by a bromo group at one terminus

and a methanesulfonyl (mesylate) group at the other, connected by a hydrophilic two-unit

polyethylene glycol (PEG) spacer. The bromide and mesylate moieties serve as reactive

handles for covalent conjugation to different molecules, while the PEG linker enhances

solubility and provides spatial separation between the conjugated entities.

The key physicochemical properties of Bromo-PEG2-MS are summarized in the table below:
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Property Value Source

IUPAC Name
2-(2-bromoethoxy)ethyl

methanesulfonate
Fluorochem

Molecular Formula C5H11BrO4S MedchemExpress[1]

Molecular Weight 247.11 g/mol MedchemExpress[1]

CAS Number 1935075-34-5 Fluorochem

Canonical SMILES CS(=O)(=O)OCCOCCBr Fluorochem

Structural Representation
The chemical structure of Bromo-PEG2-MS is depicted in the following diagram, generated

using the DOT language. This visualization clearly illustrates the connectivity of the bromo,

PEG, and mesylate functional groups.
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Conceptual Workflow for PROTAC Synthesis using Bromo-PEG2-MS

Start: Bromo-PEG2-MS and Reactants

Step 1: First Nucleophilic Substitution
(e.g., with E3 Ligase Ligand-Nu)

Intermediate Product:
E3 Ligase Ligand-Linker-MS

Step 2: Second Nucleophilic Substitution
(e.g., with Target Protein Ligand-Nu)

Final Product: PROTAC Molecule
(E3 Ligase Ligand-Linker-Target Ligand)

Purification and Characterization
(e.g., HPLC, MS, NMR)

End: Purified PROTAC

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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